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For Researchers, Scientists, and Drug Development Professionals

Introduction
Iaa-94 is a potent inhibitor of intracellular chloride channels, demonstrating significant effects

on cellular processes by modulating ion homeostasis.[1][2][3] A member of the

indanyloxyacetic acid class of compounds, Iaa-94 has been instrumental in elucidating the

physiological roles of chloride channels, particularly the Chloride Intracellular Channel (CLIC)

protein family.[4] Its mechanism of action involves the blockage of these channels, which can

lead to alterations in mitochondrial function, specifically by reducing the calcium retention

capacity of mitochondria and promoting the opening of the mitochondrial permeability transition

pore (mPTP).[1][3]

Proper preparation of Iaa-94 stock solutions is critical for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common and effective solvent for

dissolving Iaa-94 for use in a variety of biological assays.[1][2] These application notes provide

a detailed protocol for the preparation, storage, and handling of Iaa-94 stock solutions using

DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for Iaa-94 is summarized in the table below.
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Property Value Reference

Molecular Formula C₁₇H₁₈Cl₂O₄ [2]

Molecular Weight 357.2 g/mol [2]

Solubility in DMSO 15 mg/mL [2]

Recommended Storage -20°C [2]

Long-term Stability ≥ 4 years at -20°C [2]

In Vitro Working Conc. 3 µM - 100 µM [1]

In Vivo Dosage 20 mg/kg (bolus injection) [1]

Experimental Protocols
Materials

Iaa-94 powder

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Iaa-94 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Iaa-94 in DMSO. This

concentration is a convenient starting point for subsequent dilutions to achieve desired

experimental concentrations.
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Calculate the required mass of Iaa-94:

To prepare 1 mL of a 10 mM stock solution, the required mass of Iaa-94 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 357.2 g/mol x 1000 mg/g = 3.572 mg

Therefore, 3.572 mg of Iaa-94 is needed to make 1 mL of a 10 mM stock solution.

Weighing Iaa-94:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.572 mg of Iaa-94 powder and add it to the microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous/cell culture grade DMSO to the microcentrifuge tube containing

the Iaa-94 powder.

Close the tube tightly and vortex the solution until the Iaa-94 is completely dissolved.

Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes (e.g., 10-50 µL) in sterile, amber or foil-wrapped microcentrifuge tubes. This

minimizes freeze-thaw cycles and protects the compound from light.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.[2]
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Protocol for Diluting Iaa-94 Stock Solution for Cell
Culture Experiments

Thaw the Stock Solution:

Remove one aliquot of the 10 mM Iaa-94 stock solution from the -20°C freezer and allow it

to thaw completely at room temperature.

Prepare Intermediate Dilutions (if necessary):

For many cell culture experiments, the final concentration of Iaa-94 will be in the

micromolar range. To avoid pipetting very small volumes of the concentrated stock, it is

advisable to prepare an intermediate dilution in cell culture medium or a suitable buffer

(e.g., PBS).

For example, to prepare a 1 mM intermediate stock, dilute the 10 mM stock 1:10 (e.g., 10

µL of 10 mM stock + 90 µL of medium).

Prepare the Final Working Concentration:

Add the appropriate volume of the stock or intermediate solution to the cell culture medium

to achieve the desired final concentration.

For example, to achieve a final concentration of 10 µM in 10 mL of medium, add 10 µL of

the 10 mM stock solution.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle control

(medium with the same concentration of DMSO) in your experiments.

Visualizations
Experimental Workflow for Iaa-94 Stock Solution
Preparation
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Experimental Workflow for Iaa-94 Stock Solution Preparation
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Caption: Workflow for preparing Iaa-94 stock solution.

Signaling Pathway of Iaa-94 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1674140?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674140?utm_src=pdf-body
https://www.benchchem.com/product/b1674140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway of Iaa-94 Action
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Caption: Iaa-94 inhibits CLICs, leading to mPTP opening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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